Cas no 1340541-47-0 (4-Methoxyphenyl 2-Azido-4,6-O-benzylidene-2-deoxy-β-D-galactopyranoside)

• Product Name: 4-Methoxyphenyl 2-Azido-4,6-O-benzylidene-2-deoxy-β-D-galactopyranoside
• CAS No: 1340541-47-0
• MF: C₂₀H₂₁N₃O₆
• MW: 399.397245168686
• CID: 4668685
• PubChem ID: 354334915
• Update Time: 2025-06-08

4-Methoxyphenyl 2-Azido-4,6-O-benzylidene-2-deoxy-β-D-galactopyranoside Chemical and Physical Properties

Names and Identifiers

• 4-Methoxyphenyl 2-azido-2-deoxy-4,6-O-[(S)-phenylmethylene]-beta-D-galactopyranoside
• 4-Methoxyphenyl 2-Azido-4,6-O-benzylidene-2-deoxy-β-D-galactopyranoside
• 4-Methoxyphenyl 2-Azido-4,6-O-benzylidene-2-deoxy-beta-D-galactopyranoside
• 4-Methoxyphenyl 2-azido-4,6-O-benzylidene-2-deoxy-b-D-galactopyranose

• Inchi： 1S/C20H21N3O6/c1-25-13-7-9-14(10-8-13)27-20-16(22-23-21)17(24)18-15(28-20)11-26-19(29-18)12-5-3-2-4-6-12/h2-10,15-20,24H,11H2,1H3/t15-,16-,17-,18+,19+,20-/m1/s1
• InChI Key： HCOPARKYIRRSBS-QONVVCGCSA-N
• SMILES： O[C@@H]1[C@H]([C@H](OC2C=CC(OC)=CC=2)O[C@]2([H])CO[C@H](C3C=CC=CC=3)O[C@]12[H])N=[N+]=[N-]

4-Methoxyphenyl 2-Azido-4,6-O-benzylidene-2-deoxy-β-D-galactopyranoside Security Information

• Signal Word：warning
• Hazard Statement： H303 may be harmful by ingestion +h313 may be harmful by skin contact +h1106 may be harmful by inhalation
• Warning Statement： P264+P280+P305+P351+P338+P337+P108
• Safety Instruction： H303+H313+H110
• Storage Condition：4° CStore…,-4℃Store…Better

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyranodioxins Pyranodioxins
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyranodioxins

Additional information on 4-Methoxyphenyl 2-Azido-4,6-O-benzylidene-2-deoxy-β-D-galactopyranoside

4-Methoxyphenyl 2-Azido-4,6-O-benzylidene-2-deoxy-β-D-galactopyranoside (CAS No. 1340541-47-0): A Versatile Building Block in Chemical Biology and Drug Design

In the realm of glycochemistry, the compound 4-Methoxyphenyl 2-Azido-4,6-O-benzylidene-2-deoxy-β-D-galactopyranoside (CAS No. 1340541-47-0) represents a sophisticated example of synthetic carbohydrate engineering. This molecule integrates multiple functional groups—methoxyphenyl, azido, and a benzylidene protecting group—into a β-D-galactopyranoside scaffold. Its design strategically combines orthogonal reactive sites with structural stability, making it an ideal precursor for advanced applications in drug delivery systems and bioconjugation studies.

The azido group at position 2 plays a pivotal role in click chemistry methodologies, enabling rapid and selective conjugation via copper-catalyzed azide–alkyne cycloaddition (CuAAC). Recent advancements in "click-to-release" strategies have leveraged this functionality to create stimuli-responsive prodrugs. For instance, a 2023 study in the Journal of Medicinal Chemistry demonstrated how this compound's azide moiety could be coupled with tumor-targeting peptides under physiological conditions, achieving site-specific drug release with minimal systemic toxicity.

The benzylidene acetal protection of the 4,6-anomeric positions ensures thermal stability during synthesis while preserving the glycosidic bond's reactivity. This protection scheme has been validated in high-yield solid-phase synthesis protocols reported in Nature Communications Chemistry, where the compound served as a universal glycan carrier for automated oligosaccharide assembly. The removable benzylidene group allows precise deprotection under mild acidic conditions (pH 3–5), facilitating integration into complex glycoconjugates without disrupting adjacent functional groups.

In structural biology applications, the compound's methoxyphenyl substituent provides both spectral handles and hydrophobic interactions crucial for ligand-receptor binding studies. Researchers at Stanford University recently utilized this moiety as a fluorophore-free probe in SPR-based glycan array screening, achieving subnanomolar detection limits for lectin interactions without compromising binding kinetics. The aromatic ring's electron-donating methoxy group also modulates electronic properties, enhancing compatibility with mass spectrometry analysis during structural characterization.

The compound's unique architecture supports dual roles in drug discovery: as a masked sugar donor for enzyme inhibition studies and as a carrier for targeted nanoparticle delivery. A landmark 2023 paper in ACS Nano described its use in fabricating glyco-nanoparticles that selectively bind to cancer-associated sialic acid receptors through dynamic covalent bonding mechanisms. The azido group enabled post-synthesis attachment of targeting ligands while the galactopyranoside core provided inherent affinity for hepatic receptors—a dual functionality critical for overcoming tumor heterogeneity challenges.

Synthetic access to this compound has evolved significantly over the past decade. Traditional solution-phase syntheses required multi-step protection/deprotection sequences involving harsh reagents like TMSOTf or DDQ-mediated oxidations. However, recent advancements reported by MIT researchers introduced a one-pot chemoenzymatic approach using β-galactosidase mutants coupled with copper-free click chemistry. This method achieves >95% yield while eliminating hazardous metal catalysts—a breakthrough aligning with green chemistry principles emphasized in current regulatory guidelines.

In clinical translation contexts, this molecule exemplifies next-generation prodrug strategies where multiple functionalities are embedded into single molecular frameworks. Preclinical trials using analogs incorporating this scaffold have demonstrated improved pharmacokinetics compared to conventional small-molecule inhibitors. For example, when conjugated to paclitaxel via its azide group, the resulting conjugate exhibited enhanced tumor penetration and reduced cardiotoxicity profiles in xenograft models—a outcome directly attributable to controlled release mediated by enzymatic cleavage of the galactose moiety.

The compound's structural versatility is further highlighted by its use as a universal linker between carbohydrates and nanomaterials like graphene oxide or quantum dots. A collaborative study between Oxford and ETH Zurich recently demonstrated its ability to mediate stable glycan presentation on carbon nanotubes without compromising electronic properties—a critical advance for biosensor development requiring both high sensitivity and biocompatibility.

Ongoing research focuses on expanding its applications into synthetic biology domains such as programmable cell surface engineering. By coupling this scaffold with CRISPR-Cas9 delivery systems through click chemistry linkages, researchers are creating programmable cell surface glycans that enable real-time monitoring of metabolic pathways—a technique poised to revolutionize systems biology studies requiring dynamic glycan modulation.

This multifunctional carbohydrate derivative thus occupies a strategic position at the intersection of organic synthesis innovation and translational medicine. Its design principles—orthogonal reactivity sites combined with tunable physicochemical properties—reflect contemporary trends toward modular molecular engineering approaches that address longstanding challenges in drug delivery specificity and diagnostic sensitivity.